Cas no 896356-02-8 (3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 896356-02-8
• MF: C₂₄H₂₈N₄O₄
• MW: 436.503525733948
• CID: 5822568
• Update Time: 2025-07-12

3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[5-[4-(3-methoxyphenyl)piperazin-1-yl]-5-oxopentyl]-1H-quinazoline-2,4-dione
• 3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C24H28N4O4/c1-32-19-8-6-7-18(17-19)26-13-15-27(16-14-26)22(29)11-4-5-12-28-23(30)20-9-2-3-10-21(20)25-24(28)31/h2-3,6-10,17H,4-5,11-16H2,1H3,(H,25,31)
• InChI Key： IYHCSHCVNCZIAK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCCC(N2CCN(C3=CC=CC(OC)=C3)CC2)=O)C1=O

Additional information on 3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

Professional Introduction to Compound with CAS No. 896356-02-8 and Product Name: 3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

The compound in question, identified by the CAS number 896356-02-8, is a highly specialized molecule with a complex structural framework. Its systematic name, 3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione, highlights its intricate composition, which includes a piperazine moiety linked to a tetrahydroquinazoline core. This unique structural arrangement positions the compound as a potential candidate for various applications in pharmaceutical research and drug development.

In recent years, there has been significant interest in the development of novel heterocyclic compounds due to their diverse biological activities. The presence of both piperazine and tetrahydroquinazoline rings in this molecule suggests potential interactions with biological targets such as enzymes and receptors. Piperazine derivatives are well-known for their role in central nervous system (CNS) disorders and have been extensively studied for their pharmacological properties. Similarly, tetrahydroquinazoline structures have shown promise in the treatment of inflammatory diseases and cancer.

The 3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione molecule exhibits several key features that make it an attractive candidate for further investigation. The methoxy group on the phenyl ring introduces a hydrophobic interaction site, which can modulate binding affinity to biological targets. Additionally, the oxopentyl side chain provides a flexible linker that can influence the conformational dynamics of the molecule, potentially enhancing its bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies using this compound have revealed potential binding interactions with several therapeutic targets. For instance, preliminary simulations suggest that it may interact with enzymes involved in neurotransmitter synthesis and metabolism. These findings align with the growing body of evidence supporting the use of piperazine derivatives in the treatment of neurological disorders.

The synthesis of 3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled chemists to construct intricate heterocyclic frameworks efficiently. The successful synthesis of this compound underscores the progress made in synthetic chemistry over recent decades.

As research continues to uncover new therapeutic applications for heterocyclic compounds, 896356-02-8 and its derivatives are poised to play a crucial role in drug discovery efforts. The combination of structural complexity and predicted biological activity makes this molecule a promising candidate for further exploration. Future studies may focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. Such investigations could pave the way for novel treatments targeting various diseases.

The development of new pharmaceuticals relies heavily on the discovery and characterization of novel compounds like 3-{5-4-(3-methoxyphenyl)piperazin-1-yl-5-oxopentyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione. Its unique structural features and potential biological activities make it an intriguing subject for further research. By leveraging cutting-edge synthetic techniques and computational methods, scientists can accelerate the discovery process and bring new therapeutic options to patients in need.

In conclusion,896356-02-8 represents a significant advancement in pharmaceutical chemistry. Its complex structure and predicted biological activity position it as a valuable asset in drug development efforts. As research progresses，this compound is likely to contribute to the development of novel treatments for various diseases，particularly those involving neurotransmitter dysregulation or inflammatory responses。The continued exploration of such molecules will undoubtedly enhance our understanding of disease mechanisms and provide new avenues for therapeutic intervention.